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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1151948 Get Quote

For immediate release

This technical guide provides an in-depth overview of Amoxicillin D4, a deuterated

isotopologue of amoxicillin, for researchers, scientists, and drug development professionals.

This document outlines its chemical properties, applications as an internal standard in

quantitative analysis, and a detailed experimental protocol for its use in liquid chromatography-

mass spectrometry (LC-MS) methods.

Core Properties of Amoxicillin D4
Amoxicillin D4 is a stable, isotopically labeled form of amoxicillin, a broad-spectrum β-lactam

antibiotic. The incorporation of four deuterium atoms results in a higher molecular weight

compared to the parent compound, making it an ideal internal standard for quantitative analysis

by mass spectrometry.[1][2] Its chemical and physical properties are summarized in the table

below.
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Property Value Source(s)

CAS Number 2673270-36-3 [1][3][4]

Molecular Formula C₁₆H₁₅D₄N₃O₅S

Molecular Weight ~369.4 g/mol

Formal Name

(2S,5R,6R)-6-((R)-2-amino-2-

(4-hydroxyphenyl-2,3,5,6-

d₄)acetamido)-3,3-dimethyl-7-

oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

Appearance Solid

Purity ≥99% deuterated forms (d₁-d₄)

Application in Quantitative Analysis
Amoxicillin D4 is primarily intended for use as an internal standard for the quantification of

amoxicillin in biological matrices such as plasma and tissue by gas chromatography (GC) or

liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled

internal standard is the gold standard in quantitative mass spectrometry as it co-elutes with the

analyte and experiences similar matrix effects and ionization suppression, thus improving the

accuracy and precision of the measurement.

Experimental Protocol: Quantification of Amoxicillin
in Human Plasma using LC-MS/MS with Amoxicillin
D4 Internal Standard
The following is a representative protocol for the quantification of amoxicillin in human plasma,

synthesized from methodologies reported in the scientific literature.

Materials and Reagents
Amoxicillin analytical standard
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Amoxicillin D4 internal standard

Human plasma (K2-EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid

Ammonium acetate

Deionized water

Solid Phase Extraction (SPE) cartridges

Preparation of Standards and Quality Controls
Stock Solutions: Prepare individual stock solutions of amoxicillin and Amoxicillin D4 in a

suitable solvent (e.g., a mixture of methanol and water).

Calibration Standards: Prepare a series of calibration standards by spiking blank human

plasma with known concentrations of amoxicillin. A typical linear range is 50-31,500 ng/mL.

Internal Standard Working Solution: Prepare a working solution of Amoxicillin D4 at a fixed

concentration (e.g., 80 ng/mL).

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations within the calibration range.

Sample Preparation
Thawing: Thaw plasma samples and Amoxicillin D4 at room temperature.

Spiking: To a defined volume of plasma sample (e.g., 100 µL), add a small volume of the

Amoxicillin D4 internal standard working solution.

Protein Precipitation: Add a protein precipitating agent, such as acetonitrile or methanol with

0.1% formic acid, to the plasma sample.
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Vortex and Centrifuge: Vortex the mixture to ensure thorough mixing and then centrifuge to

pellet the precipitated proteins.

Extraction/Clean-up: The supernatant can be directly analyzed or subjected to further clean-

up using solid-phase extraction (SPE) for improved sensitivity and removal of interfering

substances. In SPE, the sample is loaded onto a cartridge, washed, and then the analyte

and internal standard are eluted.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used (e.g., Kromasil 100-5 C18,

100mm x 4.6 mm, 5µm).

Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and an

aqueous solution of 5mM ammonium acetate or 0.1% formic acid.

Flow Rate: A typical flow rate is 1.0 mL/min.

Injection Volume: 10-15 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) is used, typically in positive ion mode for

amoxicillin.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity.

Mass Transitions: The specific precursor-to-product ion transitions for amoxicillin and

Amoxicillin D4 are monitored. For example:

Amoxicillin: 366.1 -> 223.0

Amoxicillin D4: 370.1 -> 227.0

Data Analysis
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Integration: Integrate the peak areas for the specific MRM transitions of amoxicillin and

Amoxicillin D4.

Ratio Calculation: Calculate the ratio of the peak area of amoxicillin to the peak area of

Amoxicillin D4 for each sample.

Calibration Curve: Generate a calibration curve by plotting the peak area ratios of the

calibration standards against their known concentrations.

Quantification: Determine the concentration of amoxicillin in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflow for the quantification of amoxicillin

using Amoxicillin D4 as an internal standard.
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Caption: Experimental workflow for amoxicillin quantification.
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As Amoxicillin D4 is an analytical standard, it does not have a signaling pathway. The relevant

visualization is the experimental workflow in which it is utilized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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